Cas no 1100-11-4 (Benzenamine, 4,4'-(phenylphosphinidene)bis[N,N-dimethyl-)

• Product Name: Benzenamine, 4,4'-(phenylphosphinidene)bis[N,N-dimethyl-
• CAS No: 1100-11-4
• MF: C₂₂H₂₅N₂P
• MW: 348.421066045761
• CID: 1189434
• PubChem ID: 3452030
• Update Time: 2025-04-20

Benzenamine, 4,4'-(phenylphosphinidene)bis[N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-[[4-(dimethylamino)phenyl]-phenylphosphanyl]-N,N-dimethylaniline
• Benzenamine, 4,4'-(phenylphosphinidene)bis[N,N-dimethyl-
• SCHEMBL9838144
• DTXSID90392608
• 4,4'-(phenylphosphanediyl)bis(N,N-dimethylaniline)
• 1100-11-4

• Inchi： 1S/C22H25N2P/c1-23(2)18-10-14-21(15-11-18)25(20-8-6-5-7-9-20)22-16-12-19(13-17-22)24(3)4/h5-17H,1-4H3
• InChI Key： PSVLQPNUBVIRPF-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC(=CC=1)N(C)C)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 348.17575
• Monoisotopic Mass: 348.175535804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48